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Introduction
JNJ-55511118 is a selective, high-affinity negative allosteric modulator of α-amino-3-hydroxy-

5-methyl-4-isoxazolepropionic acid (AMPA) receptors that contain the transmembrane AMPA

receptor regulatory protein γ-8 (TARP-γ8).[1][2] TARP-γ8 is highly expressed in the

hippocampus, a brain region critical for learning and memory.[3][4][5] JNJ-55511118 acts by

disrupting the interaction between TARP-γ8 and the pore-forming GluA subunits of the AMPA

receptor, which in turn reduces the single-channel conductance of the receptor. Preclinical

studies have investigated the effects of JNJ-55511118 on cognitive function, with some

evidence suggesting a mild impairment in learning and memory at high levels of receptor

occupancy.[3] These application notes provide a detailed overview of the experimental design

for assessing the impact of JNJ-55511118 on memory, with a focus on the Novel Object

Recognition (NOR) task.

Mechanism of Action Signaling Pathway
The following diagram illustrates the proposed mechanism of action for JNJ-55511118 at the

synaptic level.
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Caption: Mechanism of JNJ-55511118 action on AMPA receptors.

Data Presentation
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The following tables provide a template for summarizing quantitative data from memory

assessment studies involving JNJ-55511118. Researchers should populate these tables with

their specific experimental data.

Table 1: Novel Object Recognition (NOR) Task - Object Exploration Time

Treatment
Group

Dose (mg/kg)
Time with
Familiar
Object (s)

Time with
Novel Object
(s)

Discrimination
Index*

Vehicle 0

JNJ-55511118 1

JNJ-55511118 3

JNJ-55511118 10

*Discrimination Index (DI) = (Time with Novel Object - Time with Familiar Object) / (Total

Exploration Time)

Table 2: Open Field Test - Locomotor Activity

Treatment Group Dose (mg/kg)
Total Distance
Traveled (m)

Time in Center
Zone (s)

Vehicle 0

JNJ-55511118 1

JNJ-55511118 3

JNJ-55511118 10

Experimental Protocols
Novel Object Recognition (NOR) Task
This protocol is a representative example for assessing recognition memory in rodents and is

based on standard NOR procedures. Researchers should adapt this protocol based on the
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specific details of their experimental setup and the strain of animals used.

Objective: To evaluate the effect of JNJ-55511118 on non-spatial recognition memory.

Materials:

Open field arena (e.g., 50 cm x 50 cm x 40 cm), made of a non-porous material for easy

cleaning.

Two sets of identical objects (e.g., Set A: two identical plastic cubes; Set B: one plastic cube

and one plastic pyramid). Objects should be of similar size and texture and heavy enough

that the animals cannot displace them.

Video recording and tracking software.

JNJ-55511118 and vehicle solution.

Experimental Workflow:
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Novel Object Recognition Experimental Workflow

Day 1: Habituation

Place animal in empty arena
(10 min)

Day 2: Training (T1)

Administer JNJ-55511118
or Vehicle

Day 3: Testing (T2)

Place animal in arena with one
familiar and one novel object (A+B)

(5 min)

Place animal in arena with
two identical objects (A+A)

(5-10 min)

Analyze exploration time
and calculate Discrimination Index

Click to download full resolution via product page

Caption: Workflow for the Novel Object Recognition (NOR) task.
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Procedure:

Day 1: Habituation

Gently handle the animals for 5 minutes each day for 3-5 days leading up to the experiment.

On the day of habituation, place each animal individually into the empty open field arena.

Allow the animal to explore the arena freely for 10 minutes.

Return the animal to its home cage.

Thoroughly clean the arena with 70% ethanol between each animal to eliminate olfactory

cues.

Day 2: Training (Familiarization) Phase (T1)

Administer JNJ-55511118 or vehicle to the animals at the appropriate time before the

training session, based on the compound's pharmacokinetic profile.

Place two identical objects (Object A1 and A2) in opposite corners of the arena.

Place the animal in the center of the arena, facing away from the objects.

Allow the animal to explore the objects for 5-10 minutes. The duration should be sufficient for

the animal to explore both objects.

Record the session using a video camera.

Return the animal to its home cage.

Clean the arena and objects thoroughly between animals.

Day 3: Testing Phase (T2)

This phase is typically conducted 24 hours after the training phase to assess long-term

memory.
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Replace one of the familiar objects (e.g., A2) with a novel object (Object B) in the same

location. The other familiar object (A1) remains.

Place the animal back into the center of the arena.

Allow the animal to explore the objects for 5 minutes.

Record the session using a video camera.

Return the animal to its home cage.

Clean the arena and objects thoroughly between animals.

Data Analysis:

Using the video recordings, manually or with tracking software, score the amount of time the

animal spends exploring each object during the testing phase. Exploration is typically defined

as the animal's nose being within 2 cm of the object and oriented towards it.

Calculate the Discrimination Index (DI) for each animal using the formula: DI = (Time

exploring novel object - Time exploring familiar object) / (Total time exploring both objects)

A positive DI indicates a preference for the novel object, suggesting intact recognition

memory. A DI of zero or negative suggests a memory deficit.

Perform statistical analysis (e.g., ANOVA followed by post-hoc tests) to compare the DI

between the vehicle and JNJ-55511118 treatment groups.

Open Field Test
Objective: To assess general locomotor activity and rule out any confounding motor effects of

JNJ-55511118 that could affect performance in the NOR task.

Materials:

Open field arena (same as for NOR).

Video recording and tracking software.
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JNJ-55511118 and vehicle solution.

Procedure:

Administer JNJ-55511118 or vehicle to the animals.

Place the animal in the center of the open field arena.

Allow the animal to explore freely for 10-15 minutes.

Record the session using a video camera.

Analyze the recordings for total distance traveled and time spent in the center versus the

periphery of the arena.

Conclusion
The experimental designs and protocols outlined in these application notes provide a robust

framework for investigating the effects of JNJ-55511118 on memory. The Novel Object

Recognition task, coupled with the Open Field test, allows for a specific assessment of

recognition memory while controlling for potential motor confounds. Adherence to detailed and

consistent protocols is critical for generating reliable and reproducible data in the preclinical

evaluation of this and other cognitive modulators.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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